![molecular formula C8H12N2O2 B2816585 1-butyl-1H-pyrazole-5-carboxylic acid CAS No. 1006493-81-7](/img/structure/B2816585.png)
1-butyl-1H-pyrazole-5-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-butyl-1H-pyrazole-5-carboxylic acid (1-BCA) is an organic compound that is widely used in the scientific research field due to its unique properties. It is a relatively new compound, first synthesized in the late 1990s, and has since been studied extensively for its various applications.
Scientific Research Applications
Bioconjugation
These derivatives can be functionalized for bioconjugation:
1Recent Advances in the Synthesis of Pyrazole Derivatives: A Review 21-Methyl-1H-pyrazole-5-carboxylic acid 3Synthesis, Antifungal Activity, and Molecular Docking Studies of Novel 1,3,4-Thiadiazole Derivatives 4Synthesis and insecticidal activities of novel 1H-pyrazole-5-carboxylic acid derivatives 5Pyrazole Scaffold: Strategies toward the Synthesis and Their Biological Applications
Mechanism of Action
Target of Action
Pyrazole derivatives have been known to exhibit diverse biological activities, including roles such as antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic agents . Therefore, the targets could be enzymes or receptors involved in these biological processes.
Mode of Action
It’s known that pyrazole derivatives can bind with high affinity to multiple receptors . This interaction could lead to changes in the function of these targets, thereby exerting its biological effects.
Biochemical Pathways
These could include pathways related to inflammation, cancer, diabetes, and microbial infections .
Result of Action
Given the biological activities associated with pyrazole derivatives, the compound could potentially influence a range of cellular processes, including cell proliferation, immune response, and metabolic processes .
properties
IUPAC Name |
2-butylpyrazole-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2/c1-2-3-6-10-7(8(11)12)4-5-9-10/h4-5H,2-3,6H2,1H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPCNIDIHJOJQFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C(=CC=N1)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.